Cas no 61597-55-5 (15,16-Epoxy-12R-hydroxylabda-8(17),13(16),14-triene)

• Product Name: 15,16-Epoxy-12R-hydroxylabda-8(17),13(16),14-triene
• CAS No: 61597-55-5
• Molecular Formula: C₂₀H₃₀O₂
• Molecular Weight: 302.45100
• CID: 837044
• PubChem ID: 10518493

15,16-Epoxy-12R-hydroxylabda-8(17),13(16),14-triene Properties

Names and Identifiers

• 15,16-Epoxy-12R-hydroxylabda-8(17),13(16),14-triene
• (1R)-1-(3-Furyl)-2-[(1S,4aS,8aS)-5,5,8a-trimethyl-2-methylenedeca hydro-1-naphthalenyl]ethanol
• 15,16-Epoxy-12-hydroxylabda-8(17),13(16),14-triene
• 15,16-Dithia-5,10-diazanaphtho<2,3-a>benzo<c>anthracen
• (1R)-2-[(1S,4aS,8aS)-5,5,8a-trimethyl-2-methylidene-3,4,4a,6,7,8-hexahydro-1H-naphthalen-1-yl]-1-(furan-3-yl)ethanol
• CS-0158877
• FS-8878
• 2-chloro-5-cyanobenzenesulfonylchloride
• HY-N9165
• AKOS032962270
• 61597-55-5
• [ "" ]
• DA-69482
• (1R)-2-[(1S,4AS,8AS)-5,5,8A-TRIMETHYL-2-METHYLIDENE-HEXAHYDRO-1H-NAPHTHALEN-1-YL]-1-(FURAN-3-YL)ETHANOL

• InChIKey： HJODEDKXJPYIBN-HLNWXESRSA-N
• Inchi： InChI=1S/C20H30O2/c1-14-6-7-18-19(2,3)9-5-10-20(18,4)16(14)12-17(21)15-8-11-22-13-15/h8,11,13,16-18,21H,1,5-7,9-10,12H2,2-4H3/t16-,17+,18-,20+/m0/s1
• SMILES： O[C@@H](c1ccoc1)C[C@H]2\C(=C)CC[C@H]3C(C)(C)CCC[C@]23C

Computed Properties

• Exact Mass: 302.22500
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 3
• Monoisotopic Mass: 302.224580195g/mol
• Heavy Atom Count: 22
• Complexity: 427
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 5.1
• Topological Polar Surface Area: 33.4Ų

Experimental Properties

• LogP: 5.50190
• PSA: 33.37000
• Boiling Point: 328.6±9.0 °C at 760 mmHg
• Vapor Pressure: 0.0±0.8 mmHg at 25°C
• Flash Point: 152.5±18.7 °C
• Color/Form: Powder
• Density: 1.0±0.1 g/cm3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Diterpenoids Colensane and clerodane diterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Colensane and clerodane diterpenoids